Cas no 701231-04-1 (4-((3-hydroxypropyl)amino)-2H-chromen-2-one)

• Product name: 4-((3-hydroxypropyl)amino)-2H-chromen-2-one
• CAS No: 701231-04-1
• MF: C₁₂H₁₃NO₃
• MW: 219.237
• CID: 3093102
• PubChem ID: 2201508

4-((3-hydroxypropyl)amino)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-((3-hydroxypropyl)amino)-2H-chromen-2-one
• MLS000536381
• BDBM32243
• AE-848/42799243
• AKOS001687379
• 4-[(3-hydroxypropyl)amino]-2H-chromen-2-one
• 701231-04-1
• HMS2410G08
• SR-01000088465
• SMR000143418
• 4-(3-hydroxypropylamino)coumarin
• STK741631
• 4-(3-hydroxypropylamino)-1-benzopyran-2-one
• CHEMBL1437912
• 4-(3-hydroxypropylamino)chromen-2-one
• SR-01000088465-1
• HMS1619M03
• cid_2201508
• SR-01000088465-2
• 4-(3-oxidanylpropylamino)chromen-2-one

• Inchi： InChI=1S/C12H13NO3/c14-7-3-6-13-10-8-12(15)16-11-5-2-1-4-9(10)11/h1-2,4-5,8,13-14H,3,6-7H2
• InChI Key： AYFVBKMXPXKPFK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 219.08954328Da
• Monoisotopic Mass: 219.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų